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Compound of Interest

Compound Name: Seralutinib

Cat. No.: B610791 Get Quote

Seralutinib, an investigational tyrosine kinase inhibitor, requires careful handling and disposal

to ensure laboratory safety and environmental protection. This guide provides essential

information for researchers, scientists, and drug development professionals on the proper

disposal procedures for Seralutinib, based on available safety data and standard laboratory

practices.

Seralutinib Hazard Profile
Before handling or disposing of Seralutinib, it is crucial to be aware of its associated hazards.

The following table summarizes the key safety information.

Hazard Category GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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The primary recommendation for the disposal of Seralutinib is to adhere to all prevailing

country, federal, state, and local regulations for chemical waste.[1] The following steps provide

a general operational plan for the safe disposal of Seralutinib in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure appropriate PPE is worn. This

includes:

Safety goggles with side-shields[1]

Protective gloves[1]

Impervious clothing (e.g., lab coat)[1]

A suitable respirator, especially if dealing with dust or aerosols[1]

Step 2: Waste Segregation and Collection

Solid Waste: Collect un-used Seralutinib powder, contaminated labware (e.g., weigh boats,

pipette tips), and contaminated PPE in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Solutions containing Seralutinib should be collected in a separate, labeled

hazardous waste container for liquid chemical waste. Do not mix with other solvent waste

streams unless compatible and permitted by your institution's waste management guidelines.

Sharps Waste: Needles, syringes, or other sharps contaminated with Seralutinib must be

disposed of in a designated sharps container for chemical-contaminated sharps.

Step 3: Spill Management and Decontamination

In the event of a spill, follow these procedures:

Evacuate personnel from the immediate area to a safe location.[1]

Ensure adequate ventilation.[1]
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Wearing full PPE, absorb liquid spills with an inert, finely-powdered liquid-binding material

such as diatomite or universal binders.[1]

For solid spills, carefully sweep or scoop the material to avoid generating dust.

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collect all contaminated materials, including the absorbent, into a labeled hazardous waste

container.

Step 4: Final Disposal

Arrange for the disposal of all Seralutinib waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Provide the waste manifest with accurate information about the contents, including the

Safety Data Sheet (SDS) for Seralutinib.

Do not dispose of Seralutinib down the drain or in the regular trash.[1]

Seralutinib Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Seralutinib waste in a laboratory setting.
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Seralutinib Waste Generated
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Caption: Seralutinib Waste Disposal Decision Workflow.
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Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult your institution's specific safety and waste disposal protocols and the most current

Safety Data Sheet for Seralutinib before handling or disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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